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Compound of Interest

Compound Name: (R,R)-CPI-1612

Cat. No.: B15588797 Get Quote

Technical Support Center: (R,R)-CPI-1612
Welcome to the technical support center for (R,R)-CPI-1612. This guide is designed for

researchers, scientists, and drug development professionals to address common challenges

related to the solubility and stability of (R,R)-CPI-1612.

Frequently Asked Questions (FAQs)
Q1: What is (R,R)-CPI-1612 and what is its primary application in research?

(R,R)-CPI-1612 is the inactive isomer of CPI-1612 and is often used as a negative control in

experiments.[1] CPI-1612 is a potent and orally active inhibitor of the EP300/CBP histone

acetyltransferase (HAT).[2][3] It works by competitively binding to the acetyl-CoA binding site of

EP300 and CBP, leading to the inhibition of histone acetylation, which in turn affects gene

transcription.[4] This makes it a valuable tool for studying the roles of EP300 and CBP in

various biological processes, including cancer.[4]

Q2: I am observing precipitation when preparing my stock solution in DMSO. What could be the

cause?

This is a common issue that can be attributed to the hygroscopic nature of DMSO. DMSO

readily absorbs moisture from the air, and this absorbed water can significantly reduce the

solubility of (R,R)-CPI-1612.[2][3]

Troubleshooting Steps:
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Use fresh, anhydrous DMSO: Always use a newly opened bottle of anhydrous or molecular

biology grade DMSO.

Proper storage of DMSO: Store DMSO in a tightly sealed container in a dry environment.

Ultrasonication: If you still observe precipitation, brief ultrasonication can help to dissolve the

compound.[2][5]

Q3: My compound seems to have lost activity. How should I be storing it?

Proper storage is critical for maintaining the stability and activity of (R,R)-CPI-1612. Improper

storage can lead to degradation of the compound.

Storage Recommendations:

Powder: Store the solid form of (R,R)-CPI-1612 at -20°C for up to 3 years.

Stock Solutions: Aliquot stock solutions into single-use vials to avoid repeated freeze-thaw

cycles. Store at -80°C for up to 1 year or at -20°C for up to 1 month.[1][2]

Q4: I am having trouble dissolving (R,R)-CPI-1612 for my in vivo animal studies. What is the

recommended formulation?

Directly dissolving (R,R)-CPI-1612 in aqueous solutions is challenging due to its low water

solubility.[3] A common approach for oral administration involves a multi-step process to create

a stable formulation.

Recommended In Vivo Formulation: A typical formulation involves a mixture of DMSO,

PEG300, Tween-80, and saline.[5] For detailed steps, please refer to the Experimental

Protocols section. For subcutaneous or intraperitoneal injections, a formulation with DMSO and

corn oil can be used.[1][5]
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Issue Possible Cause(s) Recommended Solution(s)

Precipitation in Stock Solution
Hygroscopic DMSO (absorbed

moisture)

Use fresh, anhydrous DMSO.

[3] Briefly sonicate the

solution.[2][5]

Inconsistent Experimental

Results

Improper storage leading to

degradation. Repeated freeze-

thaw cycles of stock solution.

Aliquot stock solutions into

single-use vials. Store at -80°C

for long-term storage and

-20°C for short-term.[1][2]

Low Potency in Cellular

Assays

Incorrect final concentration

due to solubility issues.

Prepare a high-concentration

stock in 100% DMSO and then

dilute it in culture media.

Ensure the final DMSO

concentration is not toxic to the

cells (typically <0.5%).

Difficulty Dissolving for In Vivo

Use
Low aqueous solubility.

Use a co-solvent system such

as DMSO, PEG300, and

Tween-80 in saline for oral

administration, or DMSO in

corn oil for other routes.[1][5]

Quantitative Data Summary
Solubility Profile
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Solvent Concentration Observations

DMSO 230 mg/mL (510.51 mM)

Requires sonication;

hygroscopic nature of DMSO

can impact solubility.[2][5]

DMSO 90 mg/mL (199.76 mM)
Use fresh DMSO as moisture

can reduce solubility.[3]

Ethanol 90 mg/mL -

Water Insoluble [3]

10% DMSO in Corn oil ≥ 5 mg/mL (11.10 mM) Clear solution.[5]

10% DMSO, 40% PEG300,

5% Tween-80 in saline
≥ 5 mg/mL (11.10 mM) Clear solution.[5]

Stability and Storage
Form

Storage
Temperature

Duration Notes

Powder -20°C 3 years

Stock Solution in

Solvent
-80°C 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[1][2]

Stock Solution in

Solvent
-20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[1][2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Weigh the Compound: Accurately weigh the required amount of (R,R)-CPI-1612 powder.

Add DMSO: Add the appropriate volume of fresh, anhydrous DMSO to achieve a 10 mM

concentration. For example, to 1 mg of (R,R)-CPI-1612 (MW: 450.54 g/mol ), add 222 µL of
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DMSO.

Dissolve: Vortex the solution and, if necessary, sonicate briefly until the compound is

completely dissolved.

Store: Aliquot the stock solution into single-use vials and store at -80°C.

Preparation of an In Vivo Formulation for Oral
Administration
This protocol is for preparing a 1 mg/mL solution:

Prepare Stock: Prepare a concentrated stock solution in DMSO (e.g., 20 mg/mL).

Initial Dilution: In a sterile tube, add 50 µL of the 20 mg/mL DMSO stock solution.

Add Co-solvents: Add 400 µL of PEG300 and mix thoroughly.

Add Surfactant: Add 50 µL of Tween-80 and mix until the solution is clear.

Final Dilution: Add 500 µL of saline to reach a final volume of 1 mL. The final concentration

will be 1 mg/mL in a vehicle of 5% DMSO, 40% PEG300, 5% Tween-80, and 50% saline.

Use Immediately: This formulation should be used immediately for optimal results.[3]

Visual Diagrams
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Caption: Simplified signaling pathway of EP300/CBP and the inhibitory action of CPI-1612.
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Stock Solution Preparation

Working Solution for In Vivo (Oral)

1. Weigh (R,R)-CPI-1612
Powder

2. Add Anhydrous DMSO

3. Vortex & Sonicate

4. Aliquot & Store at -80°C

Start with DMSO Stock

Use for working solution

Add PEG300

Add Tween-80

Add Saline

Use Immediately

Click to download full resolution via product page

Caption: Workflow for preparing (R,R)-CPI-1612 stock and in vivo working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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